Cas no 53438-93-0 (5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)

5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one structure
53438-93-0 structure
Product Name:5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
CAS No:53438-93-0
MF:C7H10N2O2S
MW:186.231500148773
CID:2952143
Update Time:2025-09-27

5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 2,3-二氢-5-(3-羟基丙基)-2-硫代-4(1H)-嘧啶酮
    • 5-(3-Hydroxypropyl)-2-thiouracil
    • 5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
    • 2,3-Dihydro-5-(3-hydroxypropyl)-2-thioxo-4(1H)-pyrimidinone
    • 5-(3-hydroxypropyl)-2-sulfanylidene-1H-pyrimidin-4-one
    • SB56090
    • F12778
    • A900640
    • Inchi: 1S/C7H10N2O2S/c10-3-1-2-5-4-8-7(12)9-6(5)11/h4,10H,1-3H2,(H2,8,9,11,12)
    • InChI Key: MIENZUZDZIBMEE-UHFFFAOYSA-N
    • SMILES: S=C1NC=C(C(N1)=O)CCCO

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 238
  • XLogP3: -0.4
  • Topological Polar Surface Area: 93.4

Experimental Properties

  • Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (5.2 g/l) (25 º C),

5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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